4-(3-Acetylphenyl)-2-methoxyphenol, 95%
Overview
Description
4-(3-Acetylphenyl)-2-methoxyphenol, 95% (4-A2MP) is a phenolic compound found in a variety of plants and is widely used in scientific research. It has been studied for its potential applications in biochemistry, pharmacology, and medicine.
Mechanism of Action
The mechanism of action of 4-(3-Acetylphenyl)-2-methoxyphenol, 95% is not yet fully understood. However, it is believed that 4-(3-Acetylphenyl)-2-methoxyphenol, 95% acts by binding to and modulating the activity of cytochrome P450 enzymes. This can lead to changes in the metabolism and elimination of various drugs and other compounds. In addition, 4-(3-Acetylphenyl)-2-methoxyphenol, 95% is believed to act as an antioxidant and anti-inflammatory agent, as well as an inhibitor of the growth of cancer cells and inducer of apoptosis.
Biochemical and Physiological Effects
4-(3-Acetylphenyl)-2-methoxyphenol, 95% has been studied for its potential biochemical and physiological effects. It has been shown to modulate the activity of cytochrome P450 enzymes, which can lead to changes in the metabolism and elimination of various drugs and other compounds. In addition, it has been shown to have antioxidant and anti-inflammatory effects. It has also been shown to inhibit the growth of cancer cells and induce apoptosis.
Advantages and Limitations for Lab Experiments
The use of 4-(3-Acetylphenyl)-2-methoxyphenol, 95% in laboratory experiments has several advantages. It is a relatively inexpensive compound and is widely available. In addition, it is relatively stable and can be stored for long periods of time. However, there are some limitations to its use. It is a relatively weak compound, and its effects may not be as pronounced as those of other compounds. In addition, it can be toxic at high concentrations.
Future Directions
There are a number of potential future directions for the use of 4-(3-Acetylphenyl)-2-methoxyphenol, 95%. It could be further studied for its potential to modulate the activity of cytochrome P450 enzymes and for its potential to inhibit the growth of cancer cells and induce apoptosis. In addition, it could be studied for its potential as an antioxidant and anti-inflammatory agent. Finally, it could be studied for its potential to be used as a drug delivery system.
Synthesis Methods
4-(3-Acetylphenyl)-2-methoxyphenol, 95% can be synthesized using a variety of methods. One method is the “acetylation of 2-methoxyphenol”. This involves the reaction of 2-methoxyphenol with acetic anhydride in the presence of an acid catalyst, such as sulfuric acid. The resulting product is 4-(3-Acetylphenyl)-2-methoxyphenol, 95%. Another method is the “alkylation of 2-methoxyphenol”. This involves the reaction of 2-methoxyphenol with an alkyl halide, such as bromoethane, in the presence of a base, such as sodium hydroxide. The resulting product is 4-(3-Acetylphenyl)-2-methoxyphenol, 95%.
Scientific Research Applications
4-(3-Acetylphenyl)-2-methoxyphenol, 95% has a variety of scientific research applications. It has been studied for its potential as an antioxidant and anti-inflammatory agent. It has also been studied for its potential to modulate the activity of enzymes, such as cytochrome P450 enzymes. In addition, it has been studied for its potential to inhibit the growth of cancer cells and to induce apoptosis.
properties
IUPAC Name |
1-[3-(4-hydroxy-3-methoxyphenyl)phenyl]ethanone |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14O3/c1-10(16)11-4-3-5-12(8-11)13-6-7-14(17)15(9-13)18-2/h3-9,17H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HBUDZVKJYAVKED-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC=CC(=C1)C2=CC(=C(C=C2)O)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60685539 |
Source
|
| Record name | 1-(4'-Hydroxy-3'-methoxy[1,1'-biphenyl]-3-yl)ethan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60685539 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
242.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(3-Acetylphenyl)-2-methoxyphenol | |
CAS RN |
1261900-68-8 |
Source
|
| Record name | Ethanone, 1-(4′-hydroxy-3′-methoxy[1,1′-biphenyl]-3-yl)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1261900-68-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-(4'-Hydroxy-3'-methoxy[1,1'-biphenyl]-3-yl)ethan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60685539 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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